Cas no 59094-49-4 (2-(butylsulfanyl)naphthalene-1,4-dione)

• Product Name: 2-(butylsulfanyl)naphthalene-1,4-dione
• CAS No: 59094-49-4
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• MDL: MFCD23115618
• CID: 949654
• PubChem ID: 288315
• Update Time: 2025-05-25

2-(butylsulfanyl)naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(butylsulfanyl)naphthalene-1,4-dione
• 1,4-NAPHTHOQUINONE, 2-(BUTYLTHIO)-
• 2-(1-thiobutyl)-1,4-naphthoquinone
• 2-butylsulfanylnaphthalene-1,4-dione
• 1, 2-(butylthio)-
• 2-Butylmercapto-[1,4]naphthochinon
• 2-Butylmercapto-1,4-naphthochinon
• 2-butylsulfanyl-[1,4]naphthoquinone
• 2-butylthio-1,4-naphthoquinone
• AC1L69AD
• AC1Q6B5P
• ACMC-20d07i
• CHEMBL2335533
• CTK5A9429
• NSC149109
• SureCN2599427
• BDBM50430486
• 59094-49-4
• AKOS015995023
• 2-(butylthio)naphthalene-1,4-dione
• SCHEMBL2599427
• DTXSID70302169
• NSC-149109
• 2-(Butylsulfanyl)-1,4-naphthoquinone
• J-504008
• DA-17753
• 1,4-Naphthalenedione, 2-(butylthio)-

• MDL： MFCD23115618
• Inchi： 1S/C14H14O2S/c1-2-3-8-17-13-9-12(15)10-6-4-5-7-11(10)14(13)16/h4-7,9H,2-3,8H2,1H3
• InChI Key： LCKZKKVDONIRPE-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=CC=2C1=O)=O)CCCC

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• Density: 1.21
• Boiling Point: 384.9°C at 760 mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.6
• PSA: 34.14
• LogP: 3.48280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 2-(butylsulfanyl)naphthalene-1,4-dione

Recent Advances in the Study of 2-(Butylsulfanyl)naphthalene-1,4-dione (CAS: 59094-49-4): A Comprehensive Research Brief

2-(Butylsulfanyl)naphthalene-1,4-dione (CAS: 59094-49-4) is a naphthoquinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential applications in drug discovery, particularly as an inhibitor of key biological targets. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, therapeutic potential, and ongoing research directions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a potent inhibitor of thioredoxin reductase (TrxR), an enzyme critical for maintaining cellular redox homeostasis. The research demonstrated that 2-(butylsulfanyl)naphthalene-1,4-dione exhibits selective cytotoxicity against cancer cells by inducing oxidative stress and apoptosis. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and TrxR, providing a structural basis for its inhibitory activity.

Further research has explored the compound's antimicrobial properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-(butylsulfanyl)naphthalene-1,4-dione shows promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity and interfere with essential metabolic pathways. These findings suggest potential applications in developing novel antibiotics to combat antimicrobial resistance.

In addition to its biological activities, recent synthetic chemistry efforts have focused on optimizing the production and derivatization of 2-(butylsulfanyl)naphthalene-1,4-dione. A 2023 study in Organic & Biomolecular Chemistry described a scalable, green chemistry approach to synthesize the compound with improved yield and purity. The researchers also explored structural modifications to enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for advancing the compound into preclinical development.

Despite these promising developments, challenges remain in translating 2-(butylsulfanyl)naphthalene-1,4-dione into clinical applications. Issues such as potential off-target effects, formulation stability, and bioavailability need to be addressed in future studies. Ongoing research is also investigating the compound's potential synergies with existing therapeutics, which could expand its utility in combination therapies for cancer and infectious diseases.

In conclusion, 2-(butylsulfanyl)naphthalene-1,4-dione (CAS: 59094-49-4) represents a versatile scaffold with significant potential in drug discovery and development. Its dual roles as an anticancer and antimicrobial agent, combined with advances in synthetic methodologies, position it as a promising candidate for further investigation. Future studies should focus on addressing the translational challenges and exploring its broader therapeutic applications.